Cas no 140910-77-6 (8-Chloro-3-ethyl-[1,2,4]triazolo[4,3-a]pyrazine)

8-Chloro-3-ethyl-[1,2,4]triazolo[4,3-a]pyrazine is a heterocyclic compound featuring a fused triazolopyrazine core with chloro and ethyl substituents. This structure imparts significant potential in medicinal chemistry, particularly as a versatile intermediate for the synthesis of bioactive molecules. The chloro group enhances reactivity for further functionalization, while the ethyl moiety contributes to improved lipophilicity, aiding in membrane permeability. Its rigid triazolopyrazine scaffold offers stability and binding affinity, making it valuable for targeting enzymes or receptors in drug discovery. The compound's balanced physicochemical properties and synthetic adaptability make it suitable for developing pharmacologically active agents, particularly in CNS or oncology-related research. Its high purity and well-defined structure ensure reproducibility in experimental applications.
8-Chloro-3-ethyl-[1,2,4]triazolo[4,3-a]pyrazine structure
140910-77-6 structure
Product Name:8-Chloro-3-ethyl-[1,2,4]triazolo[4,3-a]pyrazine
CAS No:140910-77-6
MF:C7H7ClN4
MW:182.610279321671
MDL:MFCD08272088
CID:101952
PubChem ID:29923461
Update Time:2025-07-02

8-Chloro-3-ethyl-[1,2,4]triazolo[4,3-a]pyrazine Chemical and Physical Properties

Names and Identifiers

    • 8-Chloro-3-ethyl-[1,2,4]triazolo[4,3-a]pyrazine
    • 1,2,4-Triazolo[4,3-a]pyrazine,8-chloro-3-ethyl-
    • 3-ethyl-7-chlorotriazolo[4,3-a]pyrazine
    • 3-ethyl-8-chlorotriazolo[4,3-a]pyrazine
    • 8-chloro-3-ethyl[1,2,4]triazolo[4,3-a]piperazine
    • AB44332
    • AC-17578
    • ACMC-20mzwn
    • AG-D-81700
    • CTK4C2387
    • 8-Chloro-3-ethyl-1,2,4-triazolo[4,3 -a]pyrazine
    • EN300-265408
    • CS-0446142
    • DTXSID00652225
    • F1907-0276
    • 8-Chloro-3-ethyl[1,2,4]triazolo[4,3-a]pyrazine
    • Z1198176751
    • WRIZHZWOARGYNM-UHFFFAOYSA-N
    • 140910-77-6
    • 8-Chloro-3-ethyl-1,2,4-triazolo[4,3-a]pyrazine
    • 1,2,4-Triazolo[4,3-a]pyrazine, 8-chloro-3-ethyl-
    • 8-chloro-3-ethyl-1,2,4-triazolo[4,3-alpha]pyrazine
    • AKOS006286009
    • ethyl2-(4,6-dihydroxy-2-methylpyrimidin-5-yl)acetate
    • SCHEMBL1509228
    • MDL： MFCD08272088
    • Inchi： 1S/C7H7ClN4/c1-2-5-10-11-7-6(8)9-3-4-12(5)7/h3-4H,2H2,1H3
    • InChI Key： WRIZHZWOARGYNM-UHFFFAOYSA-N
    • SMILES： ClC1C2=NN=C(CC)N2C=CN=1

Computed Properties

  • Exact Mass: 182.03600
  • Monoisotopic Mass: 182.0359239g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 43.1Ų

Experimental Properties

  • Density: 1.5
  • PSA: 43.08000
  • LogP: 1.34010

8-Chloro-3-ethyl-[1,2,4]triazolo[4,3-a]pyrazine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

8-Chloro-3-ethyl-[1,2,4]triazolo[4,3-a]pyrazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A099002803-250mg
8-Chloro-3-ethyl-[1,2,4]triazolo[4,3-a]pyrazine
 140910-77-6 95%
250mg
 $189.00 2022-04-02
Alichem
A099002803-1g
8-Chloro-3-ethyl-[1,2,4]triazolo[4,3-a]pyrazine
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TRC
C282731-100mg
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 $ 95.00 2022-04-01
TRC
C282731-500mg
8-Chloro-3-ethyl-[1,2,4]triazolo[4,3-a]pyrazine
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 $ 365.00 2022-04-01
TRC
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 $ 550.00 2022-04-01
Enamine
EN300-265408-1g
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 140910-77-6 95%
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 $871.0 2023-09-14
Enamine
EN300-265408-5g
8-chloro-3-ethyl-[1,2,4]triazolo[4,3-a]pyrazine
 140910-77-6 95%
5g
 $2525.0 2023-09-14
Enamine
EN300-265408-10g
8-chloro-3-ethyl-[1,2,4]triazolo[4,3-a]pyrazine
 140910-77-6 95%
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 $3746.0 2023-09-14
Enamine
EN300-265408-0.05g
8-chloro-3-ethyl-[1,2,4]triazolo[4,3-a]pyrazine
 140910-77-6 95%
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Enamine
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 $301.0 2023-09-14

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